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Compound of Interest

Compound Name: C.l. Vat Green 9

Cat. No.: B1584405

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the material science applications of C.l.
Vat Green 9 and its derivatives. C.l. Vat Green 9, a synthetic dye belonging to the violanthrone
class, is traditionally recognized for its use in the textile industry due to its high stability and
vibrant color.[1] However, recent research has unveiled its potential in advanced material
science, particularly in the field of organic electronics. This document summarizes the key
properties, synthesis, and emerging applications of this compound and its derivatives, with a
focus on quantitative data and detailed experimental protocols.

Core Properties of C.I. Vat Green 9

C.l. Vat Green 9 is a violanthrone derivative with the chemical formula CsaH1sNOa4.[2][3] Itis a
black powder that is insoluble in water and ethanol but soluble in certain organic solvents like
2-chlorophenol and xylene.[2][4][5] Its high lightfastness has made it a staple in applications
requiring durable coloration.[1]
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Property Value Source
C.l. Name Vat Green 9; 59850 [2][4]
CAS Number 6369-65-9 [2][4]
Molecular Formula C34H15NOa [2][3]
Molecular Weight 501.49 g/mol [2][4]
Appearance Black Powder [2][5]
Insoluble in water and ethanol;
Solubility Soluble in 2-chlorophenol, [21[41[5]

xylene, and tetralin.

Material Science Applications: Organic Electronics

While C.I. Vat Green 9 itself has not been extensively studied in material science, its

derivatives, particularly those based on the violanthrone core, have emerged as promising

materials for organic electronics. Violanthrone derivatives are being investigated as

semiconductor materials due to their large 1t-conjugated system.[6]

Dicyanomethylene-Functionalised Violanthrone
Derivatives in Organic Field-Effect Transistors (OFETS)

Recent studies have focused on the synthesis and characterization of dicyanomethylene-

functionalised violanthrone derivatives for use in organic electronic devices. The introduction of

electron-deficient dicyanomethylene groups significantly enhances the optical absorption of

these materials.[6] These derivatives have been shown to be p-type semiconductors with low

HOMO-LUMO gaps, making them suitable for applications in organic field-effect transistors

(OFETs).[6]
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Electrochemic

Optical Band
Compound HOMO (eV) LUMO (eV) al Band Gap
Gap (eV)
(eV)
Derivative 3a -5.45 -4.20 1.25 1.24
Derivative 3b -5.46 -4.21 1.25 1.25
Derivative 3c -5.44 -4.19 1.25 1.25

Data sourced from a 2024 study on dicyanomethylene-functionalised violanthrone derivatives.

Enhancing the Tt-1t stacking of violanthrone derivatives has been shown to improve charge
carrier mobility. A study demonstrated that the hole mobility of a solution-processable
violanthrone derivative increased by an order of magnitude (from 4.93 x 10=> cm2 V-1 s~ 1 to
4.44 x 10~% cm? V~1 s71) when the film was prepared from a chloroform/n-hexane mixture
compared to pure chloroform, due to enhanced crystallinity and 1t-1t interactions.[6]

Experimental Protocols
Synthesis of Dicyanomethylene-Functionalised
Violanthrone Derivatives

This protocol describes a two-step synthesis of dicyanomethylene-functionalised violanthrone
derivatives, starting from 16,17-dihydroxyviolanthrone.

Step 1: Etherification

e React 16,17-dihydroxyviolanthrone with an appropriate alkyl bromide (e.g., 2-ethylhexyl
bromide, 1-bromooctane, or 1-bromododecane) to synthesize the corresponding diether
derivatives (compounds 2a-c).[6] This reaction is a well-established etherification protocol.[6]

Step 2: Knoevenagel Condensation

o The final target compounds (3a-c) are synthesized via a Knoevenagel condensation with
malononitrile.[6]

Synthesis of Dicyanomethylene-functionalised Violanthrone Derivatives.
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Fabrication of Organic Field-Effect Transistors (OFETS)

This protocol outlines the fabrication of OFETs using the synthesized violanthrone derivatives
as the semiconductor layer.

o Substrate Preparation:

[e]

Wash substrates with deionized water, acetone, and isopropanol.

o

Dry the substrates with a stream of compressed air.

[¢]

Drop-cast octadecyltrichlorosilane (30 uM) onto the substrate for 5 minutes.

[¢]

Wash the substrate with toluene and dry with compressed air.
e Semiconductor Deposition:
o Prepare a solution of the semiconductor material (10 mg mL~* in CHCIs).

o Deposit the solution onto the prepared substrate by spin-coating at 1000 rpm for 60
seconds.

e Device Characterization:
o Test the device using a semiconductor characterization system (e.g., Keithley 4200).
o Calculate the charge mobility in the saturation regime.

Fabrication and Characterization of OFETSs.

Emerging and Potential Applications

While the application of C.lI. Vat Green 9 derivatives in organic electronics is the most well-
documented, the inherent properties of the violanthrone core suggest potential in other
advanced fields.

Photocatalysis

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1584405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The extended 1t-conjugated system of violanthrone suggests its potential as a photocatalyst. A
study on the photocatalytic degradation of a related dye, Vat Green 3, using a ferrihydrite-
modified diatomite with TiO2, demonstrated efficient decolorization under visible light. This
suggests that violanthrone-based dyes could be explored for environmental remediation
applications. Furthermore, violanthrone has been implicated in reaction mechanisms for
photopolymerization upon exposure to red light, acting as a photocatalyst.

Drug Development: Photodynamic Therapy and
Bioimaging

Though direct studies on C.l. Vat Green 9 are lacking, structurally related compounds like
azabenzanthrone derivatives have shown promise in photodynamic therapy (PDT). These
derivatives have demonstrated high phototoxicity towards cancer cells under low-power light
irradiation and are effective for deep-tissue two-photon imaging. This indicates that the core

structure of C.l. Vat Green 9 could be a scaffold for developing new photosensitizers for image-
guided cancer therapy.

Potential Material Science and Biomedical Applications of the C.l. Vat Green 9 Core Structure.

Conclusion

C.l. Vat Green 9, a compound with a long history in the dye industry, possesses a molecular
framework that is ripe for exploration in advanced material science. While research into the
direct application of C.l. Vat Green 9 is still in its nascent stages, its derivatives have already
demonstrated significant potential as high-performance materials in organic electronics. The
exploration of its photocatalytic properties and its potential as a scaffold for therapeutic agents
in drug development represent exciting future research directions. Further investigation into the
synthesis of novel derivatives and a deeper characterization of their material properties will be
crucial in unlocking the full potential of this versatile class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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